Cas no 690249-45-7 (N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide)

N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide structure
690249-45-7 structure
Product Name:N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
CAS No:690249-45-7
MF:C18H18F3N3O2S2
MW:429.479631900787
CID:6348624
PubChem ID:2147110
Update Time:2025-09-25

N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
    • N-[3-(difluoromethylsulfonyl)phenyl]-4-(2-fluorophenyl)piperazine-1-carbothioamide
    • 690249-45-7
    • N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
    • HMS2598E16
    • SMR000236943
    • CHEMBL1610923
    • MLS000724862
    • F1743-0019
    • AKOS000809887
    • Inchi: InChI=1S/C18H18F3N3O2S2/c19-15-6-1-2-7-16(15)23-8-10-24(11-9-23)18(27)22-13-4-3-5-14(12-13)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
    • InChI Key: HMROMHPEBIAEPY-UHFFFAOYSA-N
    • SMILES: S(C(F)F)(C1=CC=CC(=C1)NC(N1CCN(C2C=CC=CC=2F)CC1)=S)(=O)=O

Computed Properties

  • Exact Mass: 429.07925366g/mol
  • Monoisotopic Mass: 429.07925366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.1Ų

N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1743-0019-2μmol
N-(3-difluoromethanesulfonylphenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
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F1743-0019-5mg
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